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Compound of Interest

Compound Name: ADPM06

Cat. No.: B612077 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
ADPM06 is a potent, cell-permeable, and selective small molecule inhibitor of Dicer, a key

ribonuclease III enzyme in the RNA interference (RNAi) pathway. Dicer is responsible for

processing long double-stranded RNA (dsRNA) and pre-microRNA into small interfering RNAs

(siRNAs) and microRNAs (miRNAs), respectively.[1][2] These small RNAs are essential for the

assembly of the RNA-induced silencing complex (RISC), which mediates sequence-specific

gene silencing.[1][3][4] By inhibiting Dicer, ADPM06 provides a powerful tool for researchers to

investigate the roles of the RNAi and miRNA pathways in various biological processes, to

validate RNAi-based therapeutic targets, and to study the mechanisms of gene regulation.

These application notes provide detailed protocols for utilizing ADPM06 to study its effects on

Dicer activity both in vitro and in cell-based assays.
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Characteristic Value

Product Name ADPM06

Target Dicer

Molecular Weight 482.5 g/mol

Formulation Crystalline solid

Solubility Soluble in DMSO (≥ 50 mg/mL)

Storage Store at -20°C. Protect from light.

Applications
Probing the role of Dicer-dependent pathways: Investigate the involvement of miRNA and

siRNA processing in cellular processes such as development, differentiation, and disease.

Mechanism of action studies for RNAi therapeutics: Elucidate the Dicer-dependency of novel

siRNA-based drugs.

Target validation: Confirm the role of specific miRNAs in disease models by globally

inhibiting their biogenesis.

High-throughput screening: Use as a positive control for Dicer inhibition in screening assays.

Data Presentation
Table 1: In Vitro Dicer Inhibition by ADPM06
This table summarizes the inhibitory activity of ADPM06 on recombinant human Dicer activity

in a fluorescence-based cleavage assay.

Compound Target IC₅₀ (nM) Assay Type

ADPM06 Human Dicer 75
FRET-based dsRNA

cleavage

Control Inhibitor Human Dicer 120
FRET-based dsRNA

cleavage
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Table 2: Effect of ADPM06 on siRNA-mediated Gene
Silencing in HEK293 Cells
This table shows the dose-dependent effect of ADPM06 on the silencing of a target gene (e.g.,

GAPDH) by a specific siRNA in a cellular context.

ADPM06 Conc. (µM)
Target mRNA Levels (% of
control)

Cell Viability (%)

0 (siRNA only) 25.2 ± 3.1 98.5 ± 1.5

1 45.8 ± 4.5 97.2 ± 2.1

5 78.3 ± 5.2 96.8 ± 2.5

10 92.1 ± 6.8 95.4 ± 3.0

25 95.6 ± 7.1 85.1 ± 4.2

50 98.2 ± 5.9 60.7 ± 5.5
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In Vitro Assay Cell-Based Assay

Combine Recombinant Dicer,
Fluorogenic dsRNA Substrate,

and ADPM06

Incubate at 37°C

Measure Fluorescence

Calculate IC₅₀

Plate Cells (e.g., HEK293)

Pre-treat with ADPM06

Transfect with siRNA
(e.g., anti-GAPDH)

Incubate for 24-48h

Harvest Cells

Analyze mRNA (qPCR) or
Protein (Western Blot)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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